Cas no 1503746-05-1 (2-chloro-4-(1-methyl-1H-pyrazol-5-yl)pyrimidine)

• Product Name: 2-chloro-4-(1-methyl-1H-pyrazol-5-yl)pyrimidine
• CAS No: 1503746-05-1
• MF: C₈H₇ClN₄
• MW: 194.620979547501
• MDL: MFCD21790543
• CID: 4602736
• PubChem ID: 79079878
• Update Time: 2025-06-10

2-chloro-4-(1-methyl-1H-pyrazol-5-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(1-methyl-1H-pyrazol-5-yl)pyrimidine

• MDL： MFCD21790543
• Inchi： 1S/C8H7ClN4/c1-13-7(3-5-11-13)6-2-4-10-8(9)12-6/h2-5H,1H3
• InChI Key： NZMZFBFHNYJTPY-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(C2N(C)N=CC=2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2-chloro-4-(1-methyl-1H-pyrazol-5-yl)pyrimidine

Research Brief on 2-chloro-4-(1-methyl-1H-pyrazol-5-yl)pyrimidine (CAS: 1503746-05-1) in Chemical Biology and Pharmaceutical Applications

2-chloro-4-(1-methyl-1H-pyrazol-5-yl)pyrimidine (CAS: 1503746-05-1) is a heterocyclic compound that has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile scaffold for drug discovery. This pyrimidine derivative, featuring a chloro substituent and a methylpyrazole moiety, exhibits unique physicochemical properties that make it suitable for medicinal chemistry applications. Recent studies have explored its role as a key intermediate in the synthesis of targeted therapeutics, particularly in oncology and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for kinase inhibitors. Researchers at the University of Cambridge developed a series of novel CDK4/6 inhibitors using 2-chloro-4-(1-methyl-1H-pyrazol-5-yl)pyrimidine as the central core structure. The electron-withdrawing chloro group at the 2-position and the nitrogen-rich pyrazole ring at the 4-position were found to significantly enhance binding affinity to the ATP pocket of cyclin-dependent kinases. Molecular docking studies revealed that derivatives of this compound showed promising selectivity profiles against CDK4/6 over other kinases in the panel.

In parallel research, scientists at Merck & Co. reported the application of this compound in PROTAC (Proteolysis Targeting Chimera) development. The pyrimidine core served as an ideal linker attachment point, allowing for the conjugation of target-binding warheads to E3 ligase-recruiting molecules. The specific chemical properties of 1503746-05-1, including its moderate polarity and metabolic stability, contributed to improved pharmacokinetic profiles of the resulting PROTAC molecules targeting BRD4 and AR proteins.

Recent synthetic methodology developments have expanded access to this important intermediate. A 2024 Nature Protocols publication detailed an optimized three-step synthesis from commercially available starting materials, achieving an overall yield of 68% with excellent purity (>99%). The improved synthetic route features a novel palladium-catalyzed cross-coupling between 2,4-dichloropyrimidine and 1-methyl-5-(tributylstannyl)pyrazole, followed by selective deprotection. This advancement has made the compound more accessible for structure-activity relationship studies across multiple research institutions.

Emerging applications in radiopharmaceutical development have also been reported. Researchers at Memorial Sloan Kettering Cancer Center successfully incorporated 1503746-05-1 into PET tracer development for imaging PD-L1 expression. The compound's structure allowed for straightforward radiolabeling with fluorine-18 while maintaining high target affinity. Preliminary clinical trials showed promising tumor visualization capabilities in non-small cell lung cancer patients, with particularly favorable pharmacokinetics compared to existing tracers.

Looking forward, the unique chemical properties of 2-chloro-4-(1-methyl-1H-pyrazol-5-yl)pyrimidine position it as a valuable scaffold for next-generation drug discovery. Its demonstrated versatility across multiple therapeutic modalities - from small molecule inhibitors to protein degraders and diagnostic agents - suggests continued research interest. Future directions may include exploration of its utility in covalent inhibitor design, given the reactivity of the chloro substituent, and further optimization of synthetic routes to enable large-scale production for clinical development.